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Introduction

Evenamide (formerly NW-3509) is a novel small molecule that acts as a voltage-gated sodium
channel (VGSC) blocker, which in turn modulates glutamate release.[1] It is under investigation
for the treatment of schizophrenia.[2][3] Preclinical studies in rat models are crucial for
evaluating its efficacy and pharmacokinetic profile. These application notes provide a detailed
protocol for the oral administration of evenamide to rats, based on publicly available data from
preclinical research.

Evenamide has demonstrated efficacy in various rat models of psychosis. It has been shown
to attenuate phencyclidine (PCP)-induced deficits in social interaction and restore ketamine-
induced prepulse inhibition (PPI) deficits.[2][4] These effects are attributed to its ability to
normalize aberrant glutamate transmission without directly interacting with dopaminergic or
serotonergic pathways.[1]

Data Presentation

The following tables summarize the quantitative data from preclinical studies involving the oral
administration of evenamide in rats.

Table 1: Effective Oral Doses of Evenamide in Rat Models

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1671789?utm_src=pdf-interest
https://www.benchchem.com/product/b1671789?utm_src=pdf-body
https://www.researchgate.net/publication/309596805_Evenamide_formerly_NW-3509_targets_new_mechanisms_and_represents_a_new_approach_to_the_management_of_untreated_symptoms_in_schizophrenia
https://pmc.ncbi.nlm.nih.gov/articles/PMC10858345/
https://www.newron.com/news-and-media/regulatory-news/newron-notes-publication-new-preclinical-research-suggesting
https://www.benchchem.com/product/b1671789?utm_src=pdf-body
https://www.benchchem.com/product/b1671789?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10858345/
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2019/212839Orig1s000PharmR.pdf
https://www.researchgate.net/publication/309596805_Evenamide_formerly_NW-3509_targets_new_mechanisms_and_represents_a_new_approach_to_the_management_of_untreated_symptoms_in_schizophrenia
https://www.benchchem.com/product/b1671789?utm_src=pdf-body
https://www.benchchem.com/product/b1671789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Effective Dose

Rat Model Effect Reference
Range (p.o.)

PCP-induced social Attenuation of social

, _ o o 1,25,5,10,20 mg/kg  [4]

interaction deficit deficits

Ketamine-induced PPI
deficit

Restoration of PPI

1.25, 5, 15 mg/kg [4]

Co-administration with  Restoration of

Aripiprazole behavioral deficits

0.5 mg/kg (ineffective
[4]
dose alone)

Table 2: Pharmacokinetic Parameters of a High Oral Dose of Evenamide in Rats (from a 28-

day toxicity study)
Parameter Value Dose Sex Reference
Cmax ~60 pg/mL 30 mg/kg/day Combined [4]
AUC ~440 pg-hr/mL 30 mg/kg/day Combined [4]

Experimental Protocols

Protocol 1: Preparation of Evenamide for Oral

Administration

Objective: To prepare a formulation of evenamide suitable for oral gavage in rats.

Materials:

Evenamide powder

Mortar and pestle or homogenizer

Magnetic stirrer and stir bar

Analytical balance

Vehicle (e.g., 0.5% w/v carboxymethylcellulose in sterile water)
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e Volumetric flasks and pipettes
o Sterile water
Procedure:

o Calculate the required amount of evenamide and vehicle: Based on the desired
concentration and the total volume needed for the study. For example, to prepare a 10 mL
solution of 2 mg/mL evenamide, 20 mg of evenamide powder is required.

o Weigh the evenamide powder: Accurately weigh the calculated amount of evenamide
powder using an analytical balance.

o Prepare the vehicle: Prepare a 0.5% (w/v) solution of carboxymethylcellulose (CMC) in
sterile water. This vehicle is commonly used for oral administration of poorly water-soluble
compounds in rodents. Note: The specific vehicle used in published preclinical studies with
evenamide is not consistently reported. 0.5% CMC is a standard and recommended vehicle
for such compounds.

» Triturate the powder (if necessary): If the evenamide powder is clumpy, gently triturate it in a
mortar and pestle to a fine powder.

e Suspend the evenamide: Gradually add the evenamide powder to the vehicle while
continuously stirring with a magnetic stirrer. A homogenizer can also be used to ensure a
uniform suspension.

o Ensure complete suspension: Continue stirring until a homogenous suspension is achieved.
Visually inspect for any clumps or undissolved patrticles.

o Store the formulation: Store the prepared suspension at 4°C and protect it from light. It is
recommended to prepare the formulation fresh on the day of the experiment. Before each
use, vortex or stir the suspension to ensure homogeneity.

Protocol 2: Oral Administration of Evenamide by Gavage

Objective: To administer a precise dose of evenamide to rats via oral gavage.

Materials:
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e Prepared evenamide suspension

o Appropriately sized oral gavage needles (e.g., 18-20 gauge, 1.5-2 inches long with a ball tip
for adult rats)

e Syringes (1-3 mL)
e Rat restraint device (optional)
o Personal protective equipment (gloves, lab coat)
Procedure:
e Animal Handling and Restraint:
o Gently handle the rats to minimize stress.

o Securely restrain the rat using either a manual grip or a restraint device. Ensure the
animal is held firmly but without impeding its breathing.

e Dose Calculation and Syringe Preparation:

o Calculate the volume of the evenamide suspension to be administered based on the rat's
body weight and the desired dose. For example, for a 2509 rat and a dose of 5 mg/kg,
with a 2 mg/mL suspension, the volume to administer would be 0.625 mL.

o Draw the calculated volume into a syringe fitted with a gavage needle. Ensure there are
no air bubbles in the syringe.

o Gavage Procedure:
o Gently open the rat's mouth by applying light pressure at the angle of the jaw.

o Carefully insert the gavage needle into the esophagus. The needle should pass easily
without resistance. If resistance is felt, withdraw the needle and re-insert. Caution:
Incorrect placement can lead to aspiration into the lungs.
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o Once the needle is in the correct position (approximately at the level of the last rib), slowly
depress the syringe plunger to deliver the suspension.

o Gently withdraw the needle.

e Post-Administration Monitoring:

o Return the rat to its cage and monitor for any signs of distress, such as difficulty breathing
or regurgitation.

o Record the time of administration and the dose given.

Mandatory Visualization
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Figure 1: Proposed Mechanism of Action of Evenamide
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Caption: Proposed Mechanism of Action of Evenamide.
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Figure 2: Experimental Workflow for Oral Administration of Evenamide in Rats
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Caption: Experimental Workflow for Oral Administration of Evenamide in Rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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